Cas no 342794-46-1 (2-Bis(tert-butyloxy)carbonylamino-3-nitrobenzoic Acid Methyl Ester)

• Product Name: 2-Bis(tert-butyloxy)carbonylamino-3-nitrobenzoic Acid Methyl Ester
• CAS No: 342794-46-1
• MF: C₁₈H₂₄N₂O₈
• MW: 396.391765594482
• CID: 1061135
• PubChem ID: 11372853
• Update Time: 2025-05-25

2-Bis(tert-butyloxy)carbonylamino-3-nitrobenzoic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• 2-[Bis[(tert-butyloxy)carbonyl]amino]-3-nitrobenzoic Acid Methyl Ester
• methyl 2-[bis[(2-methylpropan-2-yl)oxycarbonyl]amino]-3-nitrobenzoate
• methyl 2-(bis-(tert-butoxycarbonyl)amino)-3-nitrobenzoate
• OZAOSBWMCLPZDA-UHFFFAOYSA-N
• SCHEMBL465940
• DB-302830
• 2-[Bis[(1,1-dimethylethoxy)carbonyl]amino]-3-nitrobenzoic Acid Methyl Ester
• DTXSID40463933
• G15797
• 342794-46-1
• 2-Bis(tert-butyloxy)carbonylamino-3-nitrobenzoic Acid Methyl Ester

• Inchi： 1S/C18H24N2O8/c1-17(2,3)27-15(22)19(16(23)28-18(4,5)6)13-11(14(21)26-7)9-8-10-12(13)20(24)25/h8-10H,1-7H3
• InChI Key： OZAOSBWMCLPZDA-UHFFFAOYSA-N
• SMILES： O(C(N(C(=O)OC(C)(C)C)C1C(=CC=CC=1C(=O)OC)[N+](=O)[O-])=O)C(C)(C)C

Computed Properties

• Exact Mass: 396.15300
• Monoisotopic Mass: 396.15326573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 587
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 128Ų

Experimental Properties

• PSA: 127.96000
• LogP: 4.58120

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives

Additional information on 2-Bis(tert-butyloxy)carbonylamino-3-nitrobenzoic Acid Methyl Ester

Comprehensive Overview of 2-Bis(tert-butyloxy)carbonylamino-3-nitrobenzoic Acid Methyl Ester (CAS No. 342794-46-1)

2-Bis(tert-butyloxy)carbonylamino-3-nitrobenzoic Acid Methyl Ester (CAS No. 342794-46-1) is a specialized organic compound widely utilized in pharmaceutical intermediates and fine chemical synthesis. Its unique molecular structure, featuring tert-butyloxycarbonyl (Boc) protecting groups and a nitrobenzoic acid methyl ester moiety, makes it a valuable building block in peptide synthesis and drug discovery. Researchers and manufacturers often seek this compound for its role in prodrug development and bioconjugation applications, aligning with current trends in targeted drug delivery systems.

The growing interest in Boc-protected compounds like 2-Bis(tert-butyloxy)carbonylamino-3-nitrobenzoic Acid Methyl Ester reflects broader industry demands for high-purity intermediates. With the rise of AI-driven molecular design and green chemistry, this compound has gained attention for its compatibility with automated synthesis platforms. A frequently asked question in scientific forums is: "How does the Boc group stability in this ester compare to other protecting groups under microwave-assisted reactions?" – highlighting its relevance in modern accelerated synthetic methodologies.

Analytical characterization of CAS 342794-46-1 typically involves HPLC-MS and NMR spectroscopy, with particular focus on its hydrolysis resistance – a property crucial for controlled-release formulations. Recent publications have explored its potential in biodegradable polymer conjugation, addressing the pharmaceutical industry's push toward sustainable excipients. The compound's methyl ester group offers distinct advantages in solubility modulation, a hot topic in bioavailability enhancement strategies for poorly soluble APIs.

From a regulatory perspective, 2-Bis(tert-butyloxy)carbonylamino-3-nitrobenzoic Acid Methyl Ester complies with major pharmacopeial standards for organic impurities, making it suitable for GMP manufacturing. Its thermal stability profile (typically stable up to 150°C) has been investigated for continuous flow chemistry applications – an area gaining traction in Industry 4.0 initiatives. The nitro group's chemoselective reduction potential also positions this compound as a candidate for cascade reactions in multi-step syntheses.

Storage and handling recommendations for CAS 342794-46-1 emphasize protection from moisture-sensitive degradation, with optimal preservation in argon-filled containers at -20°C. These protocols address common user queries about compound shelf-life extension, particularly for low-volume, high-value intermediates. Recent patent analyses reveal innovative applications in fluorescence labeling and proteomics research, demonstrating the compound's versatility beyond traditional synthetic roles.

The environmental footprint of synthesizing 2-Bis(tert-butyloxy)carbonylamino-3-nitrobenzoic Acid Methyl Ester has been reduced through atom-economical routes, responding to the chemical industry's carbon neutrality goals. Its crystallinity properties have been optimized for direct compression in solid dosage forms, meeting demands for tablet formulation efficiency. These advancements position CAS 342794-46-1 as a forward-looking solution in precision chemistry applications.

Emerging research directions include exploring the compound's enzyme-triggered release mechanisms and potential in theragnostic systems – areas intersecting with popular searches about personalized medicine technologies. The ortho-nitro substitution pattern in its structure has shown interesting photophysical properties under investigation for bioimaging probes, expanding its utility beyond conventional synthetic applications.